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Introduction
Furfuryl acrylate (C₈H₈O₃) is a versatile monomer derived from furfuryl alcohol, a biomass-

derived chemical.[1][2] Its unique structure, combining a furan ring with an acrylate moiety,

imparts a range of desirable properties, making it a valuable building block in the synthesis of

novel polymers and functional materials. This technical guide provides an in-depth analysis of

the molecular structure of furfuryl acrylate, its physicochemical properties, relevant

experimental protocols for its synthesis and analysis, and key chemical transformations.

Molecular Structure and Identification
Furfuryl acrylate, systematically named furan-2-ylmethyl prop-2-enoate, consists of a furan

ring attached to a methylene group, which is in turn ester-linked to an acrylic acid backbone.[1]

This structure provides two primary sites of reactivity: the acrylate double bond, which is

susceptible to polymerization, and the furan ring, which can participate in various reactions,

including Diels-Alder cycloadditions.

Table 1: Molecular Identifiers for Furfuryl Acrylate
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Identifier Value Source

Molecular Formula C₈H₈O₃ [1][2]

IUPAC Name furan-2-ylmethyl prop-2-enoate [1]

CAS Number 10525-17-4 [1][2]

SMILES C=CC(=O)OCC1=CC=CO1 [1][3]

InChI Key
BHPLCUDMENJIRS-

UHFFFAOYSA-N
[1][3]

Physicochemical Properties
The physical and chemical properties of furfuryl acrylate are summarized in the table below,

providing key data for its handling, processing, and application in various experimental settings.

Table 2: Physicochemical Properties of Furfuryl Acrylate
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Property Value Unit Source

Molecular Weight 152.15 g/mol [1][2]

Boiling Point 197 °C (at 760 mmHg) [2]

Density 1.113 g/cm³ [2]

Flash Point 73 °C [2]

Vapor Pressure 0.387 mmHg (at 25°C) [2]

XLogP3 1.3 [1][2]

Hydrogen Bond Donor

Count
0 [2]

Hydrogen Bond

Acceptor Count
3 [2]

Rotatable Bond Count 4 [2]

Exact Mass 152.047344113 Da [1][2]

Complexity 153 [2]

Experimental Protocols
Synthesis of Furfuryl Acrylate via Transesterification
A common method for the synthesis of furfuryl acrylate is the transesterification of a methyl

acrylate with furfuryl alcohol. The following protocol is adapted from a patented method.

Materials:

Furfuryl alcohol (98 parts by weight)

Methyl acrylate (258 parts by weight)

p-Phenylenediamine (polymerization inhibitor) (10 parts by weight)

Powdered aluminum tertiary-butoxide (catalyst)
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Procedure:

Combine furfuryl alcohol, methyl acrylate, p-phenylenediamine, and powdered aluminum

tertiary-butoxide in a suitable reaction vessel.

Heat the mixture on a water bath until a complete solution is obtained.

Transfer the reaction vessel to an oil bath and fit it with a fractionating column and a

condenser.

Heat the solution to facilitate the alcoholysis reaction.

As the reaction proceeds, a methanol-methyl acrylate azeotrope will distill. Continuously

remove this distillate to drive the equilibrium towards the product.

Once the methanol evolution has ceased, distill off the excess methyl acrylate.

The remaining crude furfuryl acrylate can then be purified by distillation under reduced

pressure.

Analysis of Furfuryl Acrylate
3.2.1. High-Performance Liquid Chromatography (HPLC)

A general reverse-phase HPLC method can be employed for the analysis of furfuryl acrylate.

Column: A C18 column, such as Newcrom R1, is suitable.

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with a phosphoric acid

modifier. For mass spectrometry detection, formic acid should be used in place of phosphoric

acid.

Detection: UV detection at a wavelength determined by the UV-Vis spectrum of furfuryl
acrylate.

3.2.2. Gas Chromatography (GC)
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Gas chromatography can be used for the analysis of furfuryl acrylate and other volatile furan

derivatives.

Column: A capillary column with a polar stationary phase is recommended for the direct

analysis of furfuryl alcohol and related compounds.

Injector: Direct injection into a heated inlet.

Detector: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for

detection and identification.

Temperature Program: An optimized temperature ramp will be necessary to achieve good

separation from other components in a mixture.

3.2.3. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a valuable tool for monitoring the polymerization of acrylates.

Method: Attenuated Total Reflectance (ATR) or transmission mode can be used.

Analysis: The disappearance of the characteristic C=C bond stretching vibration of the

acrylate monomer (around 1637 cm⁻¹) and the appearance or change in intensity of ester

bond vibrations can be monitored over time to follow the curing process.

Chemical Reactions and Pathways
Free Radical Polymerization
Furfuryl acrylate can undergo free radical polymerization to form poly(furfuryl acrylate). This

process is typically initiated by heat or a chemical initiator.

Initiator (e.g., BPO) Initiator Radical (R•)Heat

Monomer Radical

Initiation

Furfuryl Acrylate Monomer

Propagating Polymer Chain

Propagation
(+ Monomer) Poly(furfuryl acrylate)Termination
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Click to download full resolution via product page

Caption: Free radical polymerization of furfuryl acrylate.

Diels-Alder Reaction
The furan ring of furfuryl acrylate can act as a diene in a Diels-Alder reaction with a suitable

dienophile, such as a maleimide. This reaction is often thermoreversible and is utilized in the

development of self-healing materials.
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Retro-Diels-Alder
(Heat)
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Caption: Reversible Diels-Alder reaction of furfuryl acrylate.

Conclusion
Furfuryl acrylate is a bio-derived monomer with significant potential in materials science and

polymer chemistry. Its well-defined molecular structure and dual reactivity offer a platform for

the creation of a wide array of functional polymers. The information and protocols provided in

this guide serve as a comprehensive resource for researchers and professionals engaged in

the exploration and application of this promising chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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